Cas no 1689-09-4 (3,3-dimethyl-1,3-dihydro-2-benzofuran-1-one)

3,3-dimethyl-1,3-dihydro-2-benzofuran-1-one structure
1689-09-4 structure
Product Name:3,3-dimethyl-1,3-dihydro-2-benzofuran-1-one
CAS No:1689-09-4
MF:C10H10O2
MW:162.185203075409
MDL:MFCD00222552
CID:209632
PubChem ID:74317
Update Time:2025-04-19

3,3-dimethyl-1,3-dihydro-2-benzofuran-1-one Chemical and Physical Properties

Names and Identifiers

    • 3,3-Dimethylisobenzofuran-1(3H)-one
    • 1(3H)-Isobenzofuranone,3,3-dimethyl-
    • 3,3-dimethyl-1(3H)-Isobenzofuranone
    • 3,3-Dimethyl-2-benzofuran-1(3H)-one
    • 3,3-dimethyl-2-benzofuran-1-one
    • 3,3-dimethyl-1,3-dihydro-1-isobenzofuranone
    • 3,3-dimethyl-3-hydroisobenzofuran-1-one
    • dimethylphthalide
    • 3,3-dimethylphthalide
    • 3,3-Dimethyl-1,3-dihydroisobenzofuran-1-one
    • 3,3-dimethyl-1,3-dihydro-2-benzofuran-1-one
    • EINECS 216-878-5
    • 1(3H)-Isobenzofuranone, 3,3-dimethyl-
    • NSC 5114
    • TS-02162
    • Phthalide, 3,3-dimethyl-
    • EN300-117121
    • DTXSID40168618
    • 1689-09-4
    • E325Q29EJM
    • MFCD00222552
    • Z1255415853
    • NSC-5114
    • 1,3-2H-Isobenzofuranone, 3,3-dimethyl-
    • BAA68909
    • AKOS004907317
    • NS00025544
    • NSC5114
    • SCHEMBL361852
    • FT-0728540
    • AB04969
    • 3,3-Dimethyl-2-benzofuran-1(3H)-one #
    • A3733
    • MDL： MFCD00222552
    • Inchi： 1S/C10H10O2/c1-10(2)8-6-4-3-5-7(8)9(11)12-10/h3-6H,1-2H3
    • InChI Key： YFBZUWUJSCLVST-UHFFFAOYSA-N
    • SMILES： O1C(C2C=CC=CC=2C1(C)C)=O

Computed Properties

  • Exact Mass: 162.06800
  • Monoisotopic Mass: 162.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Density: 1.122
  • Melting Point: 69-70℃
  • Boiling Point: 291.1°Cat760mmHg
  • Flash Point: 117.8°C
  • Refractive Index: 1.533
  • PSA: 26.30000
  • LogP: 2.09210

3,3-dimethyl-1,3-dihydro-2-benzofuran-1-one Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,3-dimethyl-1,3-dihydro-2-benzofuran-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM162087-1g
3,3-Dimethyl-2-benzofuran-1(3H)-one
 1689-09-4 95%
1g
 $380 2021-06-17
Alichem
A019092968-1g
3,3-Dimethylisobenzofuran-1(3H)-one
 1689-09-4 95%
1g
 354.24 USD 2021-06-17
abcr
AB494427-250 mg
3,3-Dimethyl-1(3H)-isobenzofuranone; 95%
 1689-09-4
250MG
 €147.80 2023-04-19
abcr
AB494427-1 g
3,3-Dimethyl-1(3H)-isobenzofuranone; 95%
 1689-09-4
1g
 €311.70 2023-04-19
Chemenu
CM162087-1g
3,3-Dimethyl-2-benzofuran-1(3H)-one
 1689-09-4 95%
1g
 $380 2023-02-17
eNovation Chemicals LLC
D582332-1g
3,3-dimethylphthalide
 1689-09-4 95%
1g
 $675 2024-05-24
eNovation Chemicals LLC
D582332-4g
3,3-dimethylphthalide
 1689-09-4 95%
4g
 $1480 2024-05-24
Enamine
EN300-117121-0.05g
3,3-dimethyl-1,3-dihydro-2-benzofuran-1-one
 1689-09-4 95.0%
0.05g
 $68.0 2025-03-21
Enamine
EN300-117121-0.1g
3,3-dimethyl-1,3-dihydro-2-benzofuran-1-one
 1689-09-4 95.0%
0.1g
 $101.0 2025-03-21
Enamine
EN300-117121-0.25g
3,3-dimethyl-1,3-dihydro-2-benzofuran-1-one
 1689-09-4 95.0%
0.25g
 $144.0 2025-03-21

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